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Compound of Interest

Compound Name: 1,2-Epoxytetradecane

Cat. No.: B1585259 Get Quote

Technical Support Center: 1,2-Epoxytetradecane
This guide provides comprehensive technical support for researchers, scientists, and drug

development professionals on the safe handling and disposal of 1,2-Epoxytetradecane.

Frequently Asked Questions (FAQs)
Q1: What are the primary health hazards associated with 1,2-Epoxytetradecane?

A1: 1,2-Epoxytetradecane is classified as a local irritant.[1][2][3] It can cause skin irritation and

may cause serious eye irritation.[4][5] Some data suggests it may also cause respiratory

irritation.[4] It is also considered very toxic to aquatic life, with long-lasting effects.[4][5][6]

Q2: What personal protective equipment (PPE) is mandatory when handling this chemical?

A2: To ensure safety, the following PPE is required:

Eye Protection: Chemical safety goggles or a face shield where splashing is possible.[7]

Hand Protection: Chemically resistant gloves, such as nitrile gloves.

Respiratory Protection: When handling the neat chemical, a NIOSH-approved half-face

respirator with an organic vapor/acid gas cartridge is recommended.[4] All handling should

ideally occur within a certified chemical fume hood.[8]
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Protective Clothing: A lab coat and closed-toe shoes are necessary to prevent skin contact.

[8]

Q3: What should I do in case of accidental exposure?

A3: Immediate action is crucial. Follow these first-aid measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing

contact lenses if present and easy to do. Seek medical attention if irritation persists.[4][5][6]

Skin Contact: Immediately remove all contaminated clothing. Wash the affected skin area

thoroughly with soap and plenty of water. If skin irritation develops or persists, seek medical

attention.[4][6]

Inhalation: Move the individual to fresh air immediately. If symptoms like coughing, wheezing,

or shortness of breath occur, call a physician.[4] If the person is not breathing, provide

artificial respiration.[7]

Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical

attention. Never give anything by mouth to an unconscious person.[6]

Q4: How should I store 1,2-Epoxytetradecane in the laboratory?

A4: Store 1,2-Epoxytetradecane in a tightly closed container in a cool, shaded, and well-

ventilated area.[5] It is sensitive to moisture and should be stored under inert gas.[5] The

material should be stored under freezer conditions.[4] It is classified as a combustible liquid.

Q5: What materials are incompatible with 1,2-Epoxytetradecane?

A5: 1,2-Epoxytetradecane is an epoxide and is highly reactive. It is incompatible with strong

acids, caustics, peroxides, and both oxidizing and reducing agents.[1][4][9] It can undergo

violent polymerization when heated or in the presence of catalysts.[1][4][9]

Q6: How do I handle a small spill of 1,2-Epoxytetradecane?

A6: For small spills, first remove all sources of ignition.[9] Use absorbent paper or other inert

absorbent material (e.g., sand, silica gel) to soak up the liquid.[4][7] Seal the contaminated
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absorbent material and any contaminated clothing in a vapor-tight plastic bag for disposal.[4][9]

Wash the spill surface with ethanol, followed by a soap and water solution.[4][9] Ensure the

area is verified as clean by a safety officer before re-entry.[4][9]

Q7: How must I dispose of 1,2-Epoxytetradecane waste?

A7: All waste containing 1,2-Epoxytetradecane, including unused chemical, contaminated

consumables (gloves, pipette tips), and spill cleanup materials, is considered hazardous waste.

[8] It must be collected in a clearly labeled, leak-proof container and disposed of through an

approved hazardous waste disposal plant.[5] Do not release it into the environment.[5]

Data Presentation
Table 1: Physical and Chemical Properties of 1,2-Epoxytetradecane

Property Value Source(s)

Molecular Formula C₁₄H₂₈O [4]

Molecular Weight 212.37 g/mol [4][9]

Appearance
Clear colorless mobile liquid

with an ether-like odor
[1][4][9]

Boiling Point 95-96 °C at 0.4 mmHg [1][9]

Melting Point < 68 °F (< 20 °C) [4]

Density 0.845 g/mL at 25 °C [1][2]

Flash Point >110 °C (>230 °F) [1][2][9]

Water Solubility Insoluble (< 1 mg/mL) [1][4][9]

Refractive Index n20/D 1.4408 [9]

Table 2: GHS Hazard Classification for 1,2-Epoxytetradecane
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Hazard Class Category Signal Word Hazard Statement

Skin

Corrosion/Irritation
2 Warning

H315: Causes skin

irritation

Serious Eye

Damage/Irritation
2 Warning

H319: Causes serious

eye irritation

Specific Target Organ

Toxicity (Single

Exposure)

3 Warning
H335: May cause

respiratory irritation

Hazardous to the

Aquatic Environment,

Acute

1 Warning
H400: Very toxic to

aquatic life

Hazardous to the

Aquatic Environment,

Chronic

1 Warning

H410: Very toxic to

aquatic life with long

lasting effects

(Source:[4][5][6])

Experimental Protocols
Protocol 1: General Safe Handling

Preparation: Before starting work, ensure a certified chemical fume hood is operational.

Verify that an emergency eyewash station and safety shower are accessible.

PPE Donning: Put on all required PPE, including a lab coat, closed-toe shoes, chemical

safety goggles, and nitrile gloves. For weighing or transfers of neat material, use a NIOSH-

approved respirator.

Handling: Conduct all manipulations of 1,2-Epoxytetradecane inside the chemical fume

hood to minimize inhalation exposure.

Transfers: Use appropriate laboratory equipment (e.g., glass pipettes, syringes) for transfers.

Avoid splashing.
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Heating: If heating is required, use a well-controlled heating mantle or oil bath. Be aware that

epoxides can polymerize violently when heated.[1][4][9]

Post-Handling: After completion of work, decontaminate all surfaces.

Waste Collection: Segregate and collect all waste streams (liquid and solid) in appropriately

labeled hazardous waste containers.

PPE Doffing: Remove PPE carefully to avoid contaminating skin, and wash hands thoroughly

with soap and water.

Protocol 2: Spill Cleanup

Evacuate: Immediately alert others in the area and evacuate non-essential personnel.

Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

Control Ignition Sources: Remove any potential sources of ignition from the spill area.[9]

Containment: Wearing appropriate PPE, contain the spill using an inert absorbent material

like sand, vermiculite, or commercial sorbent pads.

Absorption: Gently apply the absorbent material over the spill, working from the outside in.

Collection: Carefully scoop the absorbed material into a labeled, sealable hazardous waste

container.

Decontamination: Wipe the spill area with ethanol, followed by a thorough wash with soap

and water.[4][9] Collect all cleaning materials as hazardous waste.

Reporting: Report the spill to the laboratory supervisor or institutional Environmental Health

and Safety (EHS) department.

Protocol 3: Waste Disposal

Categorization: Identify all waste streams containing 1,2-Epoxytetradecane:

Liquid Waste: Unused or residual chemical, reaction mixtures, and solvent rinses.
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Solid Waste: Contaminated gloves, pipette tips, absorbent materials, and empty

containers.

Containerization:

Use separate, compatible, and leak-proof containers for liquid and solid waste.

Do not overfill containers. Leave adequate headspace.

Labeling:

Clearly label each container with "Hazardous Waste," the full chemical name "1,2-
Epoxytetradecane," and all associated hazard warnings (e.g., "Irritant," "Aquatic

Hazard").

Storage:

Keep waste containers tightly sealed when not in use.

Store containers in a designated satellite accumulation area that is secure and segregated

from incompatible materials.

Disposal:

Arrange for pickup and disposal through your institution's certified hazardous waste

vendor. Never pour 1,2-Epoxytetradecane down the drain or dispose of it in regular trash.

[5]
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Caption: Workflow for the safe handling of 1,2-Epoxytetradecane.
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Caption: Decision tree for 1,2-Epoxytetradecane waste disposal.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.benchchem.com/product/b1585259?utm_src=pdf-body-img
https://www.benchchem.com/product/b1585259?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585259?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill Occurs

Alert Personnel &
Evacuate Area

Don Appropriate PPE
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Caption: Emergency response flowchart for a chemical spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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